Cas no 2026524-73-0 (2-{4H,5H,6H,7H-furo3,2-cpyridin-4-yl}-5-methylpyridine)

2-{4H,5H,6H,7H-furo3,2-cpyridin-4-yl}-5-methylpyridine structure
2026524-73-0 structure
Product Name:2-{4H,5H,6H,7H-furo3,2-cpyridin-4-yl}-5-methylpyridine
CAS No:2026524-73-0
MF:C13H14N2O
MW:214.263062953949
CID:6512214
PubChem ID:165475701
Update Time:2025-06-22

2-{4H,5H,6H,7H-furo3,2-cpyridin-4-yl}-5-methylpyridine Chemical and Physical Properties

Names and Identifiers

    • 2-{4H,5H,6H,7H-furo3,2-cpyridin-4-yl}-5-methylpyridine
    • EN300-1076468
    • 2-{4H,5H,6H,7H-furo[3,2-c]pyridin-4-yl}-5-methylpyridine
    • 2026524-73-0
    • Inchi: 1S/C13H14N2O/c1-9-2-3-11(15-8-9)13-10-5-7-16-12(10)4-6-14-13/h2-3,5,7-8,13-14H,4,6H2,1H3
    • InChI Key: NWLIWYHCXIDWCB-UHFFFAOYSA-N
    • SMILES: O1C=CC2=C1CCNC2C1C=CC(C)=CN=1

Computed Properties

  • Exact Mass: 214.110613074g/mol
  • Monoisotopic Mass: 214.110613074g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 38.1Ų

2-{4H,5H,6H,7H-furo3,2-cpyridin-4-yl}-5-methylpyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1076468-0.05g
2-{4H,5H,6H,7H-furo[3,2-c]pyridin-4-yl}-5-methylpyridine
2026524-73-0 95%
0.05g
$707.0 2023-10-28
Enamine
EN300-1076468-0.1g
2-{4H,5H,6H,7H-furo[3,2-c]pyridin-4-yl}-5-methylpyridine
2026524-73-0 95%
0.1g
$741.0 2023-10-28
Enamine
EN300-1076468-0.25g
2-{4H,5H,6H,7H-furo[3,2-c]pyridin-4-yl}-5-methylpyridine
2026524-73-0 95%
0.25g
$774.0 2023-10-28
Enamine
EN300-1076468-0.5g
2-{4H,5H,6H,7H-furo[3,2-c]pyridin-4-yl}-5-methylpyridine
2026524-73-0 95%
0.5g
$809.0 2023-10-28
Enamine
EN300-1076468-1.0g
2-{4H,5H,6H,7H-furo[3,2-c]pyridin-4-yl}-5-methylpyridine
2026524-73-0
1g
$986.0 2023-06-10
Enamine
EN300-1076468-2.5g
2-{4H,5H,6H,7H-furo[3,2-c]pyridin-4-yl}-5-methylpyridine
2026524-73-0 95%
2.5g
$1650.0 2023-10-28
Enamine
EN300-1076468-5.0g
2-{4H,5H,6H,7H-furo[3,2-c]pyridin-4-yl}-5-methylpyridine
2026524-73-0
5g
$2858.0 2023-06-10
Enamine
EN300-1076468-10.0g
2-{4H,5H,6H,7H-furo[3,2-c]pyridin-4-yl}-5-methylpyridine
2026524-73-0
10g
$4236.0 2023-06-10
Enamine
EN300-1076468-1g
2-{4H,5H,6H,7H-furo[3,2-c]pyridin-4-yl}-5-methylpyridine
2026524-73-0 95%
1g
$842.0 2023-10-28
Enamine
EN300-1076468-5g
2-{4H,5H,6H,7H-furo[3,2-c]pyridin-4-yl}-5-methylpyridine
2026524-73-0 95%
5g
$2443.0 2023-10-28

Additional information on 2-{4H,5H,6H,7H-furo3,2-cpyridin-4-yl}-5-methylpyridine

Exploring the Potential of 2-{4H,5H,6H,7H-Furo[3,2-c]Pyridin-4-yl}-5-Methylpyridine: A Comprehensive Overview

The compound with CAS No 2026524-73-0, commonly referred to as 2-{4H,5H,6H,7H-furo[3,2-c]pyridin-4-yl}-5-methylpyridine, has garnered significant attention in the scientific community due to its unique structural properties and potential applications in various fields. This compound is a derivative of pyridine with a fused furan ring system, making it a member of the broader class of heterocyclic compounds. The presence of the methyl group at position 5 adds to its chemical diversity and functional versatility.

Recent studies have highlighted the importance of fused heterocycles in drug discovery and materials science. The furo[3,2-c]pyridine core in this compound is particularly interesting due to its ability to engage in diverse non-covalent interactions. These interactions are crucial for its potential role in molecular recognition and catalysis. For instance, researchers have explored its ability to act as a ligand in metalloenzyme mimics and as a building block in supramolecular chemistry.

In the realm of pharmacology, 2-{4H,5H,6H,7H-furo[3,2-c]pyridin-4-yl}-5-methylpyridine has shown promise as a lead compound for developing new therapeutic agents. Its structural features allow for modularity in synthesis, enabling chemists to introduce various substituents that can enhance bioavailability or target specific biological pathways. Recent advancements in medicinal chemistry have leveraged this compound's framework to design inhibitors for kinases and other enzymes implicated in diseases such as cancer and neurodegenerative disorders.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the furo[3,2-c]pyridine moiety. This is often achieved through cyclization reactions involving appropriately substituted dienamines or enamine precursors. The introduction of the methyl group at position 5 is a critical step that can be accomplished via alkylation or methylation techniques. The overall synthesis strategy emphasizes the importance of stereocontrol and regioselectivity to ensure the desired product is obtained with high purity.

From a materials science perspective, fused pyridine-furan systems like this compound have been investigated for their electronic properties. Their ability to undergo redox reactions makes them suitable candidates for use in organic electronics and energy storage devices. Recent studies have demonstrated their potential as components in organic photovoltaic cells and batteries due to their favorable charge transport characteristics.

In conclusion, CAS No 2026524-73-0 represents a fascinating molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers exploring new frontiers in chemistry and materials science. As ongoing studies continue to uncover its full potential, this compound is poised to play a pivotal role in advancing both academic research and industrial applications.

Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.